Cas no 1548942-27-3 (6-Bromo-5-methoxyisoquinolin-1(2H)-one)

• Product Name: 6-Bromo-5-methoxyisoquinolin-1(2H)-one
• CAS No: 1548942-27-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4701790
• Update Time: 2025-10-18

6-Bromo-5-methoxyisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-methoxyisoquinolin-1(2H)-one

• Inchi： 1S/C10H8BrNO2/c1-14-9-6-4-5-12-10(13)7(6)2-3-8(9)11/h2-5H,1H3,(H,12,13)
• InChI Key： YBZZWGBSFOIQTI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NC=CC=2C=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Topological Polar Surface Area: 38.3

Additional information on 6-Bromo-5-methoxyisoquinolin-1(2H)-one

6-Bromo-5-methoxyisoquinolin-1(2H)-one: A Comprehensive Overview

The compound with CAS No. 1548942-27-3, commonly referred to as 6-Bromo-5-methoxyisoquinolin-1(2H)-one, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This isoquinoline derivative has been extensively studied for its role in pharmacology, organic synthesis, and material science. Recent advancements in research have further highlighted its significance, making it a focal point for both academic and industrial investigations.

6-Bromo-5-methoxyisoquinolin-1(2H)-one is a heterocyclic compound characterized by its isoquinoline backbone, which is a fused bicyclic structure consisting of a benzene ring and a pyridine ring. The presence of a bromine atom at the 6-position and a methoxy group at the 5-position introduces unique electronic and steric properties to the molecule. These substituents not only influence the compound's reactivity but also play a crucial role in its biological activity. Recent studies have demonstrated that these functional groups enhance the compound's ability to interact with biological targets, making it a promising candidate for drug development.

The synthesis of 6-Bromo-5-methoxyisoquinolin-1(2H)-one involves a multi-step process that typically begins with the preparation of the isoquinoline skeleton. Various methodologies have been explored to optimize the synthesis, including oxidative coupling, cyclization reactions, and substitution strategies. Researchers have recently focused on developing environmentally friendly and cost-effective routes to synthesize this compound, aligning with the growing demand for sustainable chemical processes.

In terms of pharmacological applications, 6-Bromo-5-methoxyisoquinolin-1(2H)-one has shown potential as an anti-inflammatory agent. Studies conducted in vitro have revealed its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the anti-cancer properties of 6-Bromo-5-methoxyisoquinolin-1(2H)-one. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index. The compound's mechanism of action involves targeting specific oncogenic pathways and modulating cellular signaling networks. These findings have positioned 6-Bromo-5-methoxyisoquinolin-1(2H)-one as a potential candidate for anti-cancer drug development.

Beyond pharmacology, 6-Bromo-5-methoxyisoquinolin-1(2H)-one has also been investigated for its applications in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have focused on optimizing the compound's electronic characteristics through structural modifications, paving the way for its integration into advanced electronic devices.

In conclusion, 6-Bromo-5-methoxyisoquinolin-1(2H)-one (CAS No. 1548942-27-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, underscores its importance as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields of science and technology.